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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl (ethoxymethylene)cyanoacetate (EMCA), a seemingly unassuming organic molecule,

holds a pivotal role in the landscape of modern organic synthesis. Its unique trifecta of reactive

functional groups—an electrophilic double bond, a cyano group, and an ester moiety—renders

it an exceptionally versatile precursor for the construction of a diverse array of complex

molecular architectures. This guide, intended for professionals in research, discovery, and

development, provides a comprehensive overview of the fundamental properties, synthesis,

reactivity, and applications of this indispensable chemical entity, with a particular focus on its

utility in the pharmaceutical sciences.

Core Chemical and Physical Properties
Ethyl (ethoxymethylene)cyanoacetate is a stable, commercially available compound that

typically appears as a white to pale yellow crystalline solid or powder at room temperature.[1][2]

Its key physicochemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 94-05-3 [3]

Molecular Formula C₈H₁₁NO₃ [3]

Molecular Weight 169.18 g/mol [3]

Appearance
White to pale yellow crystalline

solid/powder
[1][2]

Melting Point 49-53 °C [4]

Boiling Point 190-191 °C at 30 mmHg

Density Approximately 1.1 g/cm³

Solubility

Soluble in many organic

solvents (e.g., ethanol,

chloroform); limited solubility in

water.

[5]

Synthesis of Ethyl (ethoxymethylene)cyanoacetate:
A Standard Protocol
The most common and efficient laboratory and industrial synthesis of EMCA involves the

condensation of ethyl cyanoacetate with triethyl orthoformate, often in the presence of a

dehydrating agent like acetic anhydride.[6] This reaction proceeds via the formation of an

intermediate that subsequently eliminates ethanol to yield the desired product.

Experimental Protocol: Synthesis of Ethyl
(ethoxymethylene)cyanoacetate
Materials:

Ethyl cyanoacetate

Triethyl orthoformate

Acetic anhydride
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Reaction flask equipped with a reflux condenser and a distillation head

Heating mantle

Rotary evaporator

Procedure:

To a reaction flask, add equimolar amounts of ethyl cyanoacetate and triethyl orthoformate.

Add an excess of acetic anhydride to the mixture to act as a dehydrating agent.

Heat the reaction mixture to 150-160 °C for approximately 5 hours. During this time, the

byproduct, ethyl acetate, can be removed by distillation.[6]

After the reaction is complete, cool the mixture to room temperature.

Remove the remaining acetic anhydride and other volatile components under reduced

pressure using a rotary evaporator to yield crude Ethyl (ethoxymethylene)cyanoacetate as

a yellow solid.[6]

The crude product can be further purified by recrystallization from a suitable solvent system,

such as ethanol/water.
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Reactants

Conditions

Products
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Heat (150-160 °C)
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Mechanism of the Knoevenagel Condensation with EMCA.

Michael Addition
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The electrophilic nature of the double bond in EMCA makes it an ideal Michael acceptor. [7]It

readily undergoes conjugate addition with a wide range of nucleophiles, including amines,

thiols, and carbanions, leading to the formation of β-substituted propionitrile derivatives.

Mechanism of Michael Addition:

A nucleophile adds to the β-carbon of the double bond in EMCA.

The resulting enolate intermediate is protonated to yield the final 1,4-addition product.

Step 1: Nucleophilic Addition

Step 2: Protonation

Nucleophile

Enolate Intermediate Michael AdductH+

EMCA

Click to download full resolution via product page

Mechanism of the Michael Addition to EMCA.

Applications in Drug Development and Organic
Synthesis
The true power of Ethyl (ethoxymethylene)cyanoacetate lies in its application as a versatile

building block for the synthesis of a vast array of biologically active molecules and other

valuable organic compounds.

Synthesis of Heterocyclic Compounds
EMCA is a cornerstone in the synthesis of numerous heterocyclic systems, which form the core

of many pharmaceutical agents.
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Pyrimidines: Reaction of EMCA with amidines or ureas provides a straightforward route to

substituted pyrimidines, a class of compounds with a broad spectrum of biological activities.

[8]* Pyridines: Condensation of EMCA with enamines or compounds containing an active

methylene group, followed by cyclization, is a common strategy for the synthesis of

substituted pyridines. [8]* Pyrazoles: The reaction of EMCA with hydrazine derivatives leads

to the formation of pyrazole rings, which are present in many anti-inflammatory and

analgesic drugs. [8]

Key Pharmaceutical Ingredients Derived from EMCA
Allopurinol: This xanthine oxidase inhibitor, used in the treatment of gout, is synthesized from

ethyl cyanoacetate, the precursor to EMCA. The synthesis involves the formation of a

pyrazole intermediate which is then cyclized to the final purine analog. [1][9]* Folic Acid: This

essential vitamin, crucial for cell growth and metabolism, can be synthesized in a multi-step

process where ethyl cyanoacetate serves as a key starting material for the construction of

the pteridine ring system. [1]* Leflunomide: This isoxazole-based immunosuppressive drug,

used to treat rheumatoid arthritis, is synthesized from ethyl acetoacetate, a close structural

analog of ethyl cyanoacetate, highlighting the utility of this class of compounds in medicinal

chemistry. [10][11]

Analytical Characterization
The identity and purity of Ethyl (ethoxymethylene)cyanoacetate can be confirmed using

standard analytical techniques.
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Technique Key Observations Reference(s)

¹H NMR

Characteristic signals for the

two ethyl groups (triplets and

quartets), a singlet for the

vinylic proton, and a singlet for

the methoxy protons. A

representative spectrum shows

peaks at approximately δ 8.03

(s, 1H), 4.37 (q, 2H), 4.27 (q,

2H), 1.45 (t, 3H), and 1.33 (t,

3H) ppm in CDCl₃.

[12]

¹³C NMR

Signals corresponding to the

carbonyl carbon, cyano

carbon, vinylic carbons, and

the carbons of the ethyl

groups.

[3][13]

FTIR

Strong absorption bands for

the C≡N stretch (around 2220

cm⁻¹), the C=O stretch of the

ester (around 1720 cm⁻¹), and

C=C stretch (around 1640

cm⁻¹).

[14]

Mass Spectrometry

The molecular ion peak (M⁺) at

m/z = 169, along with

characteristic fragmentation

patterns.

[3]

Safety and Handling
Ethyl (ethoxymethylene)cyanoacetate is a hazardous substance and should be handled with

appropriate safety precautions in a well-ventilated laboratory fume hood.

GHS Hazard Statements:
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H302: Harmful if swallowed. [3][15]* H315: Causes skin irritation. [3][16]* H317: May cause

an allergic skin reaction. [3]* H319: Causes serious eye irritation. [3][16]* H334: May cause

allergy or asthma symptoms or breathing difficulties if inhaled. [3]* H335: May cause

respiratory irritation. [3][16] Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray. [16]* P280: Wear protective

gloves/protective clothing/eye protection/face protection. [17]* P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. [16] Always consult the latest Safety Data Sheet (SDS) for

comprehensive safety and handling information. [15][17][18]

Conclusion
Ethyl (ethoxymethylene)cyanoacetate is a testament to the power of a well-designed

molecular scaffold. Its inherent reactivity and versatility have cemented its status as an

indispensable tool in the arsenal of the synthetic organic chemist. For researchers and

scientists in drug development, a thorough understanding of the properties and reactivity of

EMCA is paramount for the design and execution of efficient synthetic routes to novel

therapeutic agents. As the demand for more complex and diverse molecular entities continues

to grow, the importance of this foundational building block is only set to increase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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